Cas no 894006-50-9 (3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine)

3-(2,4-Dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a 2,4-dimethylthiazole moiety and a 4-fluorobenzylthio group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the fluorophenyl group enhances lipophilicity and metabolic stability, while the thiazole and pyridazine rings contribute to potential bioactivity. Its well-defined synthetic pathway allows for scalable production with high purity. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, offering researchers a versatile building block for structure-activity relationship studies.
3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine structure
894006-50-9 structure
Product Name:3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
CAS No:894006-50-9
MF:C16H14FN3S2
MW:331.430863857269
CID:5516660
Update Time:2025-06-14

3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

    • 5-[6-[(4-fluorophenyl)methylsulfanyl]pyridazin-3-yl]-2,4-dimethyl-1,3-thiazole
    • 3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
    • Inchi: 1S/C16H14FN3S2/c1-10-16(22-11(2)18-10)14-7-8-15(20-19-14)21-9-12-3-5-13(17)6-4-12/h3-8H,9H2,1-2H3
    • InChI Key: WYZKNPNAXMQSEO-UHFFFAOYSA-N
    • SMILES: C1(C2SC(C)=NC=2C)=NN=C(SCC2=CC=C(F)C=C2)C=C1

3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine Pricemore >>

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Additional information on 3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine

Exploring the Potential of 3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS 894006-50-9) in Modern Research

In the rapidly evolving field of chemical research, 3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS 894006-50-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thiazole and pyridazine core structures, offers a promising scaffold for various applications in medicinal chemistry and material science. Researchers are increasingly drawn to its potential due to its structural versatility and functional groups, such as the fluorophenyl and methylsulfanyl moieties, which enhance its reactivity and binding affinity.

The compound's CAS number 894006-50-9 serves as a critical identifier in databases like PubChem and SciFinder, where scientists frequently search for its physicochemical properties, synthesis routes, and biological activity. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents. For instance, its thiazole component is often associated with antimicrobial and anti-inflammatory properties, making it a hotspot for drug discovery.

One of the most searched questions in AI-driven platforms like Google Scholar is: "What are the applications of pyridazine-based compounds in drug development?" This reflects the broader curiosity about heterocyclic chemistry's role in addressing global health challenges. 3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine exemplifies this trend, as its fluorophenyl group may improve pharmacokinetic profiles, a key consideration in optimizing drug candidates.

From an SEO perspective, terms like "thiazole derivatives in medicine" and "fluorophenyl-containing compounds" rank highly, underscoring the need for content that bridges academic research and industrial applications. The compound's methylsulfanyl linker also sparks interest in materials science, particularly in designing organic semiconductors or photocatalysts, topics gaining traction in renewable energy discussions.

In summary, CAS 894006-50-9 represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) and molecular design. Its integration into high-throughput screening libraries could accelerate discoveries in areas like precision medicine and green chemistry, addressing both scientific and societal demands. As the scientific community continues to decode its potential, this compound stands at the intersection of innovation and practicality.

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